8-[4-[(2-Chloro-6-fluorophenyl)methyl]piperazin-1-yl]-3-methyl-7-propylpurine-2,6-dione

• IUPAC Name: 8-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]-3-methyl-7-propylpurine-2,6-dione
• InChI: InChI=1S/C20H24ClFN6O2/c1-3-7-28-16-17(25(2)20(30)24-18(16)29)23-19(28)27-10-8-26(9-11-27)12-13-14(21)5-4-6-15(13)22/h4-6H,3,7-12H2,1-2H3,(H,24,29,30)
• InChI Key: INNFKNPTNLVZTF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1N3CCN(CC3)CC4=C(C=CC=C4Cl)F)N(C(=O)NC2=O)C
• Molecular Formula: C20H24ClFN6O2
• Molecular Weight: 434.9 g/mol

Description

8-[4-[(2-Chloro-6-fluorophenyl)methyl]piperazin-1-yl]-3-methyl-7-propylpurine-2,6-dione is a useful research compound. Its molecular formula is C20H24ClFN6O2 and its molecular weight is 434.9. The purity is usually 95%.
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Scientific Research Applications

Novel Herbicidal Applications

• A study by Li et al. (2005) discussed the synthesis of novel 1-phenyl-piperazine-2,6-diones with significant herbicidal activity. These compounds were synthesized using methyl N-substituted iminomonoacetate and exhibited potent herbicidal properties (Li et al., 2005).

Synthesis and Structural Analysis

• The work by Ullah and Stoeckli-Evans (2021) focused on the crystal structure and Hirshfeld surface analysis of a related compound. This research provides insights into the molecular and crystallographic aspects of similar compounds (Ullah & Stoeckli-Evans, 2021).

Biological Activities

• The study by Gul et al. (2019) synthesized new phenolic Mannich bases with piperazines and explored their bioactivities. This research contributes to understanding the biological properties of compounds with structures related to 8-[4-[(2-Chloro-6-fluorophenyl)methyl]piperazin-1-yl]-3-methyl-7-propylpurine-2,6-dione (Gul et al., 2019).

Anticonvulsant Properties

• Obniska et al. (2013) conducted a study on the synthesis and anticonvulsant properties of new N-Mannich bases derived from related compounds. This research provides valuable insights into the potential medical applications of these compounds (Obniska et al., 2013).

Synthesis and Antimicrobial Studies

• Patel et al. (2007) focused on the synthesis of amide derivatives of quinolone, including compounds structurally related to the chemical , and their antimicrobial studies. This adds to the understanding of the antimicrobial potential of these compounds (Patel et al., 2007).